Cas no 6074-99-3 (bicyclo[4.4.1]undeca-2,4,7,9-tetraene)

• Product name: bicyclo[4.4.1]undeca-2,4,7,9-tetraene
• CAS No: 6074-99-3
• MF: C₁₁H₁₂
• MW: 144.21298
• CID: 1622024
• PubChem ID: 138653

bicyclo[4.4.1]undeca-2,4,7,9-tetraene Chemical and Physical Properties

Names and Identifiers

• bicyclo[4.4.1]undeca-2,4,7,9-tetraene
• DTXSID70209563
• Bicyclo[4.4.1]undeca-1,3,5,8-tetralene
• Bicyclo(4.4.1)undeca-1,3,5,8-tetralene
• 6074-99-3

• Inchi： InChI=1S/C11H12/c1-2-6-11-8-4-3-7-10(5-1)9-11/h1-8,10-11H,9H2
• InChI Key： ZVYFTKULEILVHY-UHFFFAOYSA-N
• SMILES： C1C2C=CC=CC1C=CC=C2

Computed Properties

• Exact Mass: 144.09396
• Monoisotopic Mass: 144.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.6

Experimental Properties

• Density: 0.965
• Boiling Point: 230.9°C at 760 mmHg
• Flash Point: 71.1°C
• Refractive Index: 1.544
• PSA: 0